Cas no 1803562-31-3 (2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride)

• Product Name: 2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride
• CAS No: 1803562-31-3
• MDL: MFCD28397468
• CID: 4615487
• PubChem ID: 119031002
• Update Time: 2025-10-28

2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methylpiperidin-3-yl)propanoic Acid Hydrochloride
• 2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride

• MDL： MFCD28397468

Additional information on 2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride

2-Methyl-2-(1-Methylpiperidin-3-Yl)Propanoic Acid Hydrochloride: A Comprehensive Overview

CAS No 1803562-31-3, commonly referred to as 2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride consists of a propanoic acid backbone with a methyl group attached at the second carbon atom. The second carbon also bears a substituent, which is a 1-methylpiperidin-3-yl group. This substitution introduces a complex stereochemistry and enhances the compound's bioavailability, as demonstrated in recent pharmacokinetic studies.

Recent research has focused on the pharmacological properties of this compound, particularly its ability to interact with specific receptor systems. Studies published in 2023 have shown that 2-methyl-2-(1-methylpiperidin-3-yl)propanoic acid hydrochloride exhibits potent activity in vitro against certain enzymes involved in neurodegenerative diseases. This finding has sparked interest in its potential use as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that includes the formation of the piperidine ring and subsequent alkylation to introduce the methyl group. Researchers have optimized this process to achieve higher yields and better purity, as reported in a 2024 study published in the Journal of Organic Chemistry.

In terms of applications, CAS No 1803562-31-3 has shown promise in preclinical models for its ability to cross the blood-brain barrier, making it a valuable tool in central nervous system drug development. Additionally, its hydrochloride salt form ensures stability and solubility, which are critical factors for drug delivery systems.

Future research directions for this compound include exploring its efficacy in animal models of chronic pain and inflammation. Preliminary results from ongoing studies suggest that it may offer advantages over existing therapies due to its improved safety profile and reduced side effects.